Cas no 685892-18-6 (1-(5-Fluoro-2-methoxy-3-nitrophenyl)ethanone)

• Product Name: 1-(5-Fluoro-2-methoxy-3-nitrophenyl)ethanone
• CAS No: 685892-18-6
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• CID: 2626174
• PubChem ID: 2758998
• Update Time: 2025-05-19

1-(5-Fluoro-2-methoxy-3-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Fluoro-2-methoxy-3-nitrophenyl)ethanone
• 5-FLUORO-2-METHOXY-3-NITROACETOPHENONE
• AKOS024388218
• 1-(5-Fluoro-2-methoxy-3-nitrophenyl)ethan-1-one
• 685892-18-6
• DTXSID00374591
• 640-858-9
• DTXCID20325621

• MDL： MFCD03789144
• Inchi： 1S/C9H8FNO4/c1-5(12)7-3-6(10)4-8(11(13)14)9(7)15-2/h3-4H,1-2H3
• InChI Key： CGXAFFIPBXAFCZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=C(C(C)=O)C=1)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.04373590Da
• Monoisotopic Mass: 213.04373590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-(5-Fluoro-2-methoxy-3-nitrophenyl)ethanone

Introduction to 1-(5-Fluoro-2-methoxy-3-nitrophenyl)ethanone (CAS No. 685892-18-6)

1-(5-Fluoro-2-methoxy-3-nitrophenyl)ethanone, identified by the chemical abstracts service number 685892-18-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic derivatives, characterized by its unique structural motifs that include a fluoro substituent, a methoxy group, and a nitro group on a phenyl ring, coupled with an acetyl moiety. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a valuable scaffold for the synthesis of biologically active molecules.

The structural configuration of 1-(5-Fluoro-2-methoxy-3-nitrophenyl)ethanone (CAS No. 685892-18-6) is meticulously designed to enhance its pharmacological potential. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, is strategically positioned at the 5-position of the phenyl ring. This substitution not only influences the electronic properties of the aromatic system but also contributes to the compound's lipophilicity, a critical factor in drug absorption and distribution. The methoxy group at the 2-position further enhances solubility and metabolic interactions, while the nitro group at the 3-position introduces electrophilicity, facilitating further derivatization and functionalization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 1-(5-Fluoro-2-methoxy-3-nitrophenyl)ethanone (CAS No. 685892-18-6) has emerged as a promising intermediate in this endeavor. Its versatile structure allows for modifications at multiple sites, enabling chemists to explore diverse pharmacophores. For instance, the acetyl group can be replaced or modified to introduce additional biological activities, such as anti-inflammatory or anticancer properties. This flexibility makes it an attractive candidate for high-throughput screening programs aimed at identifying lead compounds for drug development.

One of the most compelling aspects of 1-(5-Fluoro-2-methoxy-3-nitrophenyl)ethanone (CAS No. 685892-18-6) is its potential in the realm of kinase inhibition. Kinases are enzymes that play a pivotal role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have demonstrated that nitroaromatic compounds can serve as potent inhibitors of kinases by interacting with their active sites or allosteric regions. The unique combination of substituents in 1-(5-Fluoro-2-methoxy-3-nitrophenyl)ethanone may confer selectivity for specific kinases, thereby minimizing off-target effects.

Moreover, the fluoro substituent in this compound has been shown to enhance binding affinity to biological targets. Fluorine atoms can participate in various non-covalent interactions, such as hydrogen bonding and π-stacking, which can strengthen molecular recognition. This property is particularly valuable in drug design, where small changes in binding affinity can lead to significant improvements in therapeutic efficacy. Recent studies have highlighted the role of fluorinated aromatic compounds in developing antiviral agents, where their ability to mimic natural substrates while maintaining high specificity has been instrumental.

The methoxy group in 1-(5-Fluoro-2-methoxy-3-nitrophenyl)ethanone (CAS No. 685892-18-6) also contributes to its pharmacological profile by influencing metabolic stability. Methoxy groups are often resistant to oxidative degradation by cytochrome P450 enzymes, which can extend the half-life of drugs and reduce the need for frequent dosing. This characteristic is particularly advantageous in chronic therapeutic applications where long-term compliance is essential. Additionally, the methoxy group can serve as a handle for further chemical modifications, allowing for the introduction of additional functional groups that may enhance drug-like properties.

The nitro group at the 3-position of the phenyl ring adds another layer of complexity to 1-(5-Fluoro-2-methoxy-3-nitrophenyl)ethanone (CAS No. 685892-18-6). Nitro groups can be reduced to amino groups under specific conditions, which can alter the electronic properties of the molecule and open up new avenues for derivatization. This redox chemistry has been exploited in various drug development strategies, where reversible modifications can be used to fine-tune pharmacological activity. Furthermore, nitroaromatic compounds have a rich history in medicinal chemistry due to their ability to undergo bioconjugation reactions with biomolecules like peptides and proteins.

In conclusion,1-(5-Fluoro--(methoxy)-3-nitrophenyl)aceton--e (CAS No.--68--589--92--18--6) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of substituents—fluorine, methox--y, and nitro—provides a rich scaffold for further exploration in drug discovery and development. The compound's potential applications span multiple therapeutic areas, including oncology, inflammation, and virol--ogy, making it a compelling target for future research endeavors.